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An In-depth Technical Guide to the Olfactory Properties and Fragrance Profile of beta-Ionol

Abstract
This technical guide provides a comprehensive overview of the olfactory properties, fragrance

profile, and physicochemical characteristics of beta-ionol. It is intended for researchers,

scientists, and drug development professionals interested in the molecular and sensory

aspects of this important fragrance and flavor ingredient. This document summarizes key

quantitative data in structured tables, outlines experimental protocols for sensory analysis, and

includes visualizations of relevant biological pathways and experimental workflows.

Introduction to beta-Ionol
Beta-Ionol is a naturally occurring sesquiterpenoid alcohol that is a significant contributor to

the aroma of various flowers and fruits.[1] It is valued in the fragrance and flavor industry for its

unique and complex scent profile. Chemically, it is an unsaturated alicyclic alcohol. Its

molecular structure, characterized by a trimethylcyclohexenyl ring and a butenol side chain, is

responsible for its distinct olfactory properties. Beta-Ionol is used as a fragrance ingredient in a

variety of consumer products, including perfumes, cosmetics, and household cleaners.[2] It is

also recognized as a flavoring agent in the food industry.[1][3]
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The physical and chemical properties of beta-ionol are crucial for its application in various

formulations. A summary of these properties is presented in Table 1.

Property Value Reference

IUPAC Name

(E)-4-(2,6,6-

trimethylcyclohexen-1-yl)but-3-

en-2-ol

[1]

CAS Number 22029-76-1 [1][4][5]

Molecular Formula C13H22O [1][4][5]

Molecular Weight 194.31 g/mol [1][4]

Physical Description Clear, colourless liquid [1]

Boiling Point 107 °C @ 3 mm Hg [1][3]

Density 0.923 - 0.933 g/cm³ @ 25 °C [6]

Refractive Index 1.496 - 1.502 @ 20 °C [6]

Flash Point 93.33 °C (200 °F) [3][6]

Solubility Soluble in alcohol and oils [7]

Olfactory Properties and Fragrance Profile
Beta-ionol possesses a multifaceted and appealing aroma that is highly valued in perfumery.

Its scent is predominantly floral, with sweet, woody, and fruity undertones.

Odor Description
The fragrance of beta-ionol is often described as having the following characteristics:

Primary Notes: Sweet, floral, and balsamic with a characteristic warmth.[3][5]

Secondary Notes: Woody, herbal, and reminiscent of violet and tropical fruits.[3]

Nuances: Some sources also describe hints of raspberry and a beeswax-like character.[8]
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Fragrance Profile and Applications
In fragrance compositions, beta-ionol is a versatile ingredient that can be used to:

Enhance and add richness to floral bouquets, particularly those featuring rose, jasmine, and

lavender.[6][7]

Introduce a pitty note to stone fruit flavors and add body to berry and pineapple flavors.[6]

Provide a long-lasting effect due to its good substantivity.[7][8]

Blend seamlessly with woody, fruity, and green notes, acting as a harmonizing agent in

complex fragrances.[6][7]

The recommended usage level of beta-ionol in fragrance concentrates can be up to 8.0000%.

[6]

Olfactory Characteristic Description References

Odor Type Floral [1][6]

Scent Profile
Sweet, floral-balsamic, warm,

woody, herbal, violet, tropical
[3][5]

Blends Well With
Rose, lavender, jasmine,

woody notes, fruity notes
[6][7]

Applications

Perfumes, colognes,

cosmetics, air fresheners,

detergents

[2][9]

Flavor Profile Floral [1]

Olfactory Signaling Pathway
The perception of beta-ionol, like other odorants, is initiated by its interaction with olfactory

receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.[10] While

the specific receptor for beta-ionol is not definitively identified, its close analog, beta-ionone, is
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known to activate the olfactory receptor OR51E2.[11][12] The activation of this G-protein

coupled receptor (GPCR) triggers a downstream signaling cascade.

The canonical olfactory signal transduction pathway is initiated when an odorant molecule

binds to its specific OR.[13] This binding activates the olfactory-specific G-protein, G_olf.[10]

[13] The activated G_olf, in turn, stimulates adenylyl cyclase III, leading to an increase in

intracellular cyclic AMP (cAMP).[12][13][14] This rise in cAMP opens cyclic nucleotide-gated

(CNG) ion channels, allowing an influx of Ca²⁺ and Na⁺ ions, which depolarizes the neuron.[10]

The increase in intracellular Ca²⁺ also opens Ca²⁺-activated Cl⁻ channels, further amplifying

the depolarization.[10] If the receptor potential is strong enough, it generates action potentials

that are transmitted to the olfactory bulb in the brain, leading to the perception of smell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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